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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
green synthesis of chromium oxide nanoparticles (Cr20Os NPs) utilizing various plant extracts.
This environmentally friendly approach offers a cost-effective and scalable alternative to
conventional chemical and physical synthesis methods. The phytochemicals present in plant
extracts act as natural reducing and capping agents, leading to the formation of biocompatible
nanoparticles with diverse biological activities.[1][2][3] This document outlines the synthesis
procedures, characterization data, and potential applications in biomedical fields.

Overview of Green Synthesis

Green synthesis of Cr203 NPs leverages the rich phytochemical content of plant extracts,
including flavonoids, polyphenols, alkaloids, and terpenoids, to reduce chromium salts to
chromium oxide nanoparticles.[2][4] These bioactive molecules also stabilize the nanoparticles,
preventing agglomeration.[4] This method is advantageous due to its simplicity, low cost, and
eco-friendliness.[3][5] The resulting nanoparticles have shown significant potential in various
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applications, including as antibacterial, anticancer, antioxidant, and enzyme inhibitory agents.

6718l

Experimental Data Summary

The following tables summarize the key quantitative data from various studies on the green
synthesis of Cr=03 NPs using different plant extracts.

Table 1: Synthesis Parameters and Nanopatrticle Characteristics
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Nanoparticle

Plant Extract Precursor Salt . Morphology Key Findings
Size (hm)
Purity and
Abutilon indicum ) crystallinity
Cr2(S0a4)s3 17-42 Spherical ]
(L.) Sweet confirmed by
XRD.[2][6]
) Crystalline
Erythrophleum Chromium )
i ) <400 Irregular round nature confirmed
guineense Chloride
by XRD.[3][5][7]
) Highly effective
) Chromium(lil) ) ]
Cinnamon bark ~48 Oval bioactive agents.
complex
[1]
Possessed
Simarouba B Irregular rod- antioxidant and
Not Specified ~85 ) ] ]
glauca shaped anti-angiogenic
properties.[4]
) ) Good thermal
o Chromium(lil) Spherical, N
Cassia fistula 14.85 - 23.90 stability up to
acetate agglomerated
600 °C.[9]
Single-phase

Callistemon

viminalis

Cr(NOs)s - 9H20

~92.2 (diagonal)

Cubic-like

platelet

pure a-Cr20s3
nanopatrticles.
[10]

Roselle (Hibiscus
sabdariffa)

CrCl3-6H20

13.3-16.12
(crystallite)

Spherical/semisp

herical

Size decreased
with sol-gel
method and
increased
annealing
temperature.[11]
[12]

Mentha pulegium

Not Specified

~58 (crystallite)

Irregular round

High purity
confirmed by
EDX.[13]
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Table 2: Biological Activity of Green Synthesized Cr20Os Nanoparticles

Plant Extract

Biological Activity

Target

Key Quantitative
Data

Abutilon indicum (L.)
Sweet

Antibacterial

E. coli, S. aureus, B.
bronchiseptica, B.

subtilis

Superior zone of
inhibition compared to
chemically
synthesized NPs.[2][8]

Significant cytotoxic

Anticancer MCF-7 cancer cells effect at 120 pg/mL.[6]
[14]
Acetylcholinesterase
Erythrophleum o (AChE),
_ Enzyme Inhibition _
guineense Butyrylcholinesterase

(BChE)

ICso values of 120
pg/mL (AChE) and
100 pg/mL (BChE).[3]
[51[7]

Simarouba glauca

Anticancer

Hela and HCT-116

cell lines

ICso values of 19.81 +
0.18 pg/mL and 22.33
+ 0.3 pg/mL,

respectively.[4]

Antioxidant

Not Specified

ICso0 0f 98.91 pg/mL.
[4]

Cassia fistula

Antibacterial

Biofilm inhibition

Activity comparable to

ciprofloxacin.[9]

Phyllanthus emblica

Anti-inflammatory,

Antioxidant

Not Specified

Potential for
environmental and
biomedical

applications.[15]

Experimental Protocols

This section provides detailed protocols for the synthesis and characterization of Cr20s NPs

using plant extracts.
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General Workflow for Green Synthesis of Cr203
Nanoparticles

The following diagram illustrates the general workflow for the green synthesis of chromium

oxide nanoparticles using plant extracts.

Plant Material Collection & Preparation

!

Preparation of Aqueous Plant Extract Chromium Salt Precursor Solution

'y

Mixing and Reaction

l

Formation of Cr20s Nanoparticles

y

Separation and Purification
(Centrifugation/Washing)

:

Drying and Collection of Nanoparticles

:

Characterization
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General workflow for green synthesis of Cr203 NPs.
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Protocol 1: Synthesis of Cr20s Nanoparticles using
Abutilon indicum Leaf Extract

Materials:

Fresh leaves of Abutilon indicum (L.) Sweet

Chromium(lll) sulfate (Cr2(S0Oa4)3)

Deionized water

Ethanol

Procedure:

e Preparation of Plant Extract:
1. Collect fresh Abutilon indicum leaves and wash them thoroughly with deionized water.
2. Weigh 20 g of the fresh leaves.[6]

3. Prepare an aqueous extract (details on the extraction process may vary, but typically
involves boliling the leaves in a specific volume of deionized water and then filtering).

o Synthesis of Cr=03 Nanopatrticles:
1. Add 10.20 g of Cr2(SOa4)3 to 100 mL of the prepared plant extract.[2][6]
2. Stir the mixture continuously for 60 minutes at 35 °C.[2][6]

3. Observe the color change of the solution from red to black, which indicates the formation
of Cr203 nanoparticles.[2]

o Purification of Nanoparticles:

1. Centrifuge the solution at 3000 rpm twice to pellet the nanopatrticles.[2]
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2. Filter the collected nanoparticles and wash them three times with deionized water and
ethanol to remove any unreacted precursors and by-products.[2]

e Drying:

1. Dry the purified nanoparticles in an oven to obtain a fine powder.

Protocol 2: Synthesis of Cr20s Nanoparticles using
Erythrophleum guineense Extract

Materials:

o Erythrophleum guineense plant material

e Chromium chloride (CrCls)

o Deionized water

Procedure:

o Preparation of Plant Extract:
1. Prepare an aqueous extract of Erythrophleum guineense in deionized water.
2. Filter the extract three times to remove any suspended particles.[5]

¢ Synthesis of Cr203 Nanoparticles:
1. Prepare a 0.2 M solution of chromium chloride.[5]

2. Mix the plant extract and chromium chloride solution in a 3:7 ratio in a 250 mL conical
flask.[5]

3. Heat the mixture to 100°C and stir magnetically for 1.5 hours.[5]
4. Monitor the formation of nanoparticles by observing the color change.[5]

 Purification of Nanoparticles:

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.mdpi.com/1422-0067/22/2/502
https://pmc.ncbi.nlm.nih.gov/articles/PMC9615925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9615925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9615925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9615925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9615925/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3365173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Allow the solution to cool to room temperature.
2. Separate the Cr203 NPs by centrifugation at 13,500 rpm at 4°C.[5]
e Drying:

1. Dry the collected nanoparticles in an oven at 80°C.[5]

Protocol 3: Synthesis of Cr203 Nanoparticles using
Cassia fistula Leaf Extract

Materials:
» Dried leaves of Cassia fistula
e Chromium(lll) acetate
e Deionized water or Ethanol
Procedure:
e Preparation of Plant Extract:
1. Mix 50 g of dried C. fistula leaf powder with 500 mL of either distilled water or ethanol.[9]
2. Stir the mixture in an orbital shaker for 24 hours at room temperature.[9]
3. Filter the mixture to obtain the aqueous or ethanolic extract and store it at 4°C.[9]
» Synthesis of Cr203 Nanoparticles:
1. Take 25 mL of a freshly prepared 0.5 M solution of chromium(lll) acetate.[9]

2. Add 100 mL of the prepared aqueous or ethanolic extract while stirring at room
temperature.[9]

3. After 30 minutes, increase the temperature to 70°C and continue stirring for another 60
minutes.[9]
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 Purification and Drying:
1. Allow the reaction mixture to cool to room temperature.
2. Collect the precipitates by filtration and dry them to obtain the Cr20s nanoparticles.

Characterization of Nanoparticles

A variety of analytical techniques are employed to characterize the synthesized Cr20s3
nanoparticles.

Characterization Workflow

The following diagram outlines the typical characterization workflow for green synthesized
chromium oxide nanoparticles.

Synthesized Cr203 Nanoparticles

\ A \ Y \

UV-Visible Spectroscopy FTIR Spectroscopy XRD Analysis SEM/TEM Analysis EDX Analysis
(Confirmation of formation) (Functional groups) (Crystallinity and Size) (Morphology and Size) (Elemental Composition)

Click to download full resolution via product page

Characterization workflow for Cr203 NPs.

o UV-Visible Spectroscopy: Confirms the formation of Cr20s NPs by detecting the surface
plasmon resonance peaks, typically observed between 280 nm and 460 nm.[5][6]

o Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups from the
plant extract that are responsible for the reduction and capping of the nanoparticles.

o X-ray Diffraction (XRD): Determines the crystalline nature, phase purity, and average
crystallite size of the synthesized nanoparticles.[6][7]

e Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): Provide
information about the morphology, size, and size distribution of the nanoparticles.[6][7]
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» Energy-Dispersive X-ray (EDX) Spectroscopy: Confirms the elemental composition of the
nanoparticles, showing the presence of chromium and oxygen.[6][7]

Applications in Drug Development

Green synthesized Cr20s NPs have demonstrated significant potential in various biomedical
applications, making them promising candidates for drug development.

o Antibacterial Agents: They exhibit broad-spectrum antibacterial activity against both Gram-
positive and Gram-negative bacteria.[1][2]

o Anticancer Therapeutics: Studies have shown their cytotoxic effects against various cancer
cell lines, including MCF-7, Hela, and HCT-116.[4][6]

o Antioxidant Formulations: The nanoparticles possess antioxidant properties, which can be
beneficial in combating oxidative stress-related diseases.[1]

e Enzyme Inhibitors: They have been shown to inhibit enzymes like acetylcholinesterase and
butyrylcholinesterase, suggesting potential applications in neurodegenerative disease
treatment.[5][7]

The enhanced biological activities of green synthesized Cr20s nanoparticles are often
attributed to a synergistic effect between the nanoparticles and the bioactive molecules from
the plant extracts on their surface.[8][14] Further in-vivo studies are warranted to fully explore
their therapeutic potential and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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